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Compound of Interest

Compound Name: 2-(N-Methylanilino)ethanol

Cat. No.: B147263

A Comparative Guide to 2-(N-
Methylanilino)ethanol Analytical Standards

For researchers, scientists, and drug development professionals requiring a reliable analytical
standard for 2-(N-Methylanilino)ethanol, selecting the appropriate product is crucial for
ensuring the accuracy and validity of experimental results. This guide provides a
comprehensive comparison of commercially available 2-(N-Methylanilino)ethanol analytical
standards, outlines key experimental protocols for their evaluation, and offers a logical
framework for their application.

Product Comparison

Analytical standards for 2-(N-Methylanilino)ethanol are available from several reputable
chemical suppliers. While a direct Certificate of Analysis (CoA) was not publicly accessible
without a specific lot number, the following table summarizes the typical specifications provided
by major suppliers. Researchers should always refer to the lot-specific CoA for detailed
information.
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Supplier A (e.g.,

Supplier B (e.g., TCI

Supplier C (e.g.,

Parameter _ . .
Sigma-Aldrich) America) Huateng Pharma)
Product Number 523887[1] HO0359 813766
Purity (by GC) 98%[1] >95.0% -
. o >97.0%
Purity (by Titration) - -
(Nonaqueous)
Purity (Overall) - - 99%
CAS Number 93-90-3[1] 93-90-3 93-90-3
Molecular Formula CoH13NO[1] CoH13NO CoH13NO
Molecular Weight 151.21 g/mol [1] 151.21 g/mol 151.21 g/mol
Light yellow to Brown
Appearance - o -
clear liquid
Slightly soluble in
Solubility - water, soluble in -
ethanol and ether.
Room Temperature
(Recommended in a
Storage Room Temperature cool and dark place, -

<15°C), Store under

inert gas.

Note: The information in this table is based on publicly available product specifications and may

not reflect the exact data of a specific lot. A Certificate of Analysis from the supplier should be

consulted for precise figures.

Experimental Protocols

To ensure the quality and suitability of a 2-(N-Methylanilino)ethanol analytical standard for its

intended application, a series of analytical tests should be performed. The following are key

experimental methodologies.
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Purity Determination by Gas Chromatography (GC)

Objective: To determine the purity of the 2-(N-Methylanilino)ethanol standard and to identify
any volatile impurities.

Methodology:
e Instrument: Gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: A non-polar column, such as a DB-5 or equivalent (30 m x 0.25 mm, 0.25 pm film
thickness).

e Oven Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold: 5 minutes at 250 °C.
 Injector Temperature: 250 °C.
o Detector Temperature: 280 °C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
* Injection Volume: 1 pL.

o Sample Preparation: Prepare a solution of the analytical standard in a suitable solvent (e.qg.,
methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

e Analysis: The purity is calculated by the area percent method, where the area of the main
peak is divided by the total area of all peaks.

Identity Confirmation by Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the 2-(N-Methylanilino)ethanol standard.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b147263?utm_src=pdf-body
https://www.benchchem.com/product/b147263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Methodology:
¢ Mass Spectrometry (coupled with GC-MS or LC-MS):

o The mass spectrum should be acquired and compared to a reference spectrum from a
database (e.g., NIST). The molecular ion peak [M]+ should be observed at m/z 151.

* 'H NMR Spectroscopy:
o Solvent: Chloroform-d (CDCIs) or Dimethyl sulfoxide-de (DMSO-ds).

o Expected Chemical Shifts (d): The spectrum should exhibit characteristic peaks
corresponding to the protons of the N-methyl group, the methylene groups of the ethanol
chain, and the aromatic protons of the aniline ring.

Water Content by Karl Fischer Titration

Objective: To quantify the water content in the analytical standard.
Methodology:
e Instrument: Karl Fischer titrator (coulometric or volumetric).

o Reagent: Karl Fischer reagent suitable for aldehydes and ketones if necessary, although not
expected for this compound.

o Sample Preparation: A known weight of the standard is dissolved in a suitable anhydrous
solvent and titrated.

e Analysis: The water content is determined and expressed as a percentage.

Visualizations
Experimental Workflow for Quality Control of Analytical
Standard

The following diagram illustrates a typical workflow for the quality control testing of a 2-(N-
Methylanilino)ethanol analytical standard.
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Caption: Quality Control Workflow for 2-(N-Methylanilino)ethanol.

Decision Pathway for Analytical Standard Selection

This diagram outlines the decision-making process for selecting a suitable analytical standard
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Caption: Decision Pathway for Analytical Standard Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. N-FFE-N-FBZFEEKR 98% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Certificate of Analysis for 2-(N-Methylanilino)ethanol
analytical standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147263#certificate-of-analysis-for-2-n-methylanilino-
ethanol-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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